Cas no 7469-77-4 (2-Methyl-1-naphthol)

• Product Name: 2-Methyl-1-naphthol
• CAS No: 7469-77-4
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• MDL: MFCD00003964
• CID: 565668
• PubChem ID: 24850008
• Update Time: 2026-04-29

2-Methyl-1-naphthol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-naphthol
• 1-Naphthalenol,2-methyl-
• 2-methyl-1-Naphthalenol
• 1-Hydroxy-2-methylnaphththalene
• 2-Methyl-alpha-naphthol
• NSC 402211
• 2-methylnaphthalen-1-ol
• 1-Naphthol, 2-methyl-
• 1-Naphthalenol, 2-methyl-
• 2-Methyl-.alpha.-naphthol
• COU5JQ433I
• 1-hydroxy-2-methylnaphthalene
• SRJCJJKWVSSELL-UHFFFAOYSA-N
• methylnaphtol
• 2-methyl-naphthol
• NSC402211
• 2-methyl-l-naphthol
• 2-Methyl-a-naphthol
• Naphthalenol, methyl-
• 2-Methyl-naphthalen-1-ol
• 1-hydroxy methyl naphthalene

• MDL： MFCD00003964
• Inchi： 1S/C11H10O/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h2-7,12H,1H3
• InChI Key： SRJCJJKWVSSELL-UHFFFAOYSA-N
• SMILES： O([H])C1=C(C([H])([H])[H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 158.07300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: solid
• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64-66 °C (lit.)
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.85380
• Solubility: Not determined

2-Methyl-1-naphthol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives